Cas no 87989-74-0 (Phosphonic acid, (propoxymethyl)-, 3-chloropropyl ethyl ester)

• Product Name: Phosphonic acid, (propoxymethyl)-, 3-chloropropyl ethyl ester
• CAS No: 87989-74-0
• MF: C₉H₂₀ClO₄P
• MW: 258.679463386536
• CID: 649449
• PubChem ID: 13143346
• Update Time: 2025-04-19

Phosphonic acid, (propoxymethyl)-, 3-chloropropyl ethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (propoxymethyl)-, 3-chloropropyl ethyl ester
• 1-chloro-3-[ethoxy(propoxymethyl)phosphoryl]oxypropane
• 87989-74-0
• 3-Chloropropyl ethyl (propoxymethyl)phosphonate
• DTXSID80521440

• Inchi： 1S/C9H20ClO4P/c1-3-7-12-9-15(11,13-4-2)14-8-5-6-10/h3-9H2,1-2H3
• InChI Key： DNZSOKCFJHPTMR-UHFFFAOYSA-N
• SMILES： ClCCCOP(COCCC)(=O)OCC

Computed Properties

• Exact Mass: 258.0787738g/mol
• Monoisotopic Mass: 258.0787738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.8Ų